Cas no 496841-05-5 (1-Naphthalenecarbonitrile, 4-isocyanato-)

• Product Name: 1-Naphthalenecarbonitrile, 4-isocyanato-
• CAS No: 496841-05-5
• MF: C₁₂H₆N₂O
• MW: 194.1888422966
• CID: 1535885
• PubChem ID: 22252971
• Update Time: 2025-04-21

1-Naphthalenecarbonitrile, 4-isocyanato- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 4-isocyanato-
• 4-isocyanatonaphthalene-1-carbonitrile
• SCHEMBL1971208
• DTXSID50623920
• 496841-05-5

• Inchi： 1S/C12H6N2O/c13-7-9-5-6-12(14-8-15)11-4-2-1-3-10(9)11/h1-6H
• InChI Key： OVUAKGQELLNLTL-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(C#N)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 194.04808
• Monoisotopic Mass: 194.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes